Cas no 1495966-99-8 (1-(pyrimidin-4-yl)cyclohexane-1-carboxylic acid)

• Product Name: 1-(pyrimidin-4-yl)cyclohexane-1-carboxylic acid
• CAS No: 1495966-99-8
• MF: C₁₁H₁₄N₂O₂
• MW: 206.241062641144
• CID: 5831108
• PubChem ID: 96617330
• Update Time: 2024-01-13

1-(pyrimidin-4-yl)cyclohexane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• Cyclohexanecarboxylic acid, 1-(4-pyrimidinyl)-
• 1-(pyrimidin-4-yl)cyclohexane-1-carboxylic acid
• 1495966-99-8
• EN300-1827944

• Inchi： 1S/C11H14N2O2/c14-10(15)11(5-2-1-3-6-11)9-4-7-12-8-13-9/h4,7-8H,1-3,5-6H2,(H,14,15)
• InChI Key： BNEQSTCBDXOULV-UHFFFAOYSA-N
• SMILES： C1(C2C=CN=CN=2)(C(O)=O)CCCCC1

Computed Properties

• Exact Mass: 206.105527694g/mol
• Monoisotopic Mass: 206.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 63.1Ų

Experimental Properties

• Density: 1.229±0.06 g/cm3(Predicted)
• Boiling Point: 391.5±25.0 °C(Predicted)
• pka: 3.87±0.20(Predicted)